Cas no 2138281-04-4 (4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid)

• Product Name: 4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid
• CAS No: 2138281-04-4
• MF: C₁₁H₇Cl₂NO₃
• MW: 272.084181070328
• CID: 6232072
• PubChem ID: 165831178
• Update Time: 2025-06-12

4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid
• EN300-1105144
• 2138281-04-4
• 4',6'-dichloro-2'-oxo-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-3-carboxylic acid

• Inchi： 1S/C11H7Cl2NO3/c12-4-1-6(13)8-7(2-4)14-10(17)11(8)3-5(11)9(15)16/h1-2,5H,3H2,(H,14,17)(H,15,16)
• InChI Key： RINPUYKIJIRBKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C1(C(N2)=O)CC1C(=O)O)Cl

Computed Properties

• Exact Mass: 270.9802985g/mol
• Monoisotopic Mass: 270.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid

4',6'-Dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid (CAS No. 2138281-04-4): A Comprehensive Overview

The compound 4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid (CAS No. 2138281-04-4) is a structurally unique and pharmacologically relevant molecule that has garnered significant attention in recent years. Its intricate spirocyclic architecture, combining a cyclopropane ring with a modified indole core, positions it as a promising candidate for various applications in medicinal chemistry and drug discovery. Researchers and industry professionals are increasingly exploring its potential, particularly in the context of small-molecule therapeutics and enzyme modulation.

One of the most striking features of this compound is its dichloro-substituted indole moiety, which enhances its binding affinity to biological targets. The presence of the carboxylic acid group further contributes to its solubility and reactivity, making it a versatile intermediate in synthetic organic chemistry. Recent studies have highlighted its role in the development of kinase inhibitors, a class of compounds that are pivotal in treating diseases such as cancer and inflammatory disorders. This aligns with the growing demand for targeted therapies in the pharmaceutical industry.

In the realm of drug design, the spirocyclopropane ring system within this molecule offers conformational rigidity, which is highly desirable for improving drug-like properties. This structural feature minimizes off-target effects while maximizing efficacy, a key consideration in modern precision medicine. Additionally, the compound's oxo-dihydroindole component is reminiscent of scaffolds found in several FDA-approved drugs, underscoring its potential for further development.

From a synthetic perspective, 4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid poses interesting challenges and opportunities. Chemists are particularly intrigued by its stereochemistry and the potential for asymmetric synthesis to produce enantiomerically pure forms. Such efforts are critical for optimizing bioactivity and reducing side effects. The compound's CAS number 2138281-04-4 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

Beyond its pharmaceutical applications, this compound has also found utility in agrochemical research. Its chlorinated indole derivatives exhibit herbicidal and fungicidal properties, making it a subject of interest for sustainable crop protection solutions. This resonates with current trends in green chemistry and the push for environmentally friendly alternatives to traditional agrochemicals.

In conclusion, 4',6'-dichloro-2'-oxo-1',2'-dihydrospirocyclopropane-1,3'-indole-3-carboxylic acid (CAS No. 2138281-04-4) represents a multifaceted molecule with broad applicability across multiple scientific disciplines. Its unique structure, combined with its pharmacological and agrochemical potential, ensures its continued relevance in both academic and industrial research. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable technologies.